6-(Naphthalen-1-ylmethylsulfanyl)-7H-purine
6-(Naphthalen-1-ylmethylsulfanyl)-7H-purine
PU-02 is a potent and selective 5-HT3 receptor antagonist. PU02 displays IC(50) values of ~1 μM at 5-HT(3)Rs and substantially lower activities at other Cys-loop receptors. In an elaborate mutagenesis study of the 5-HT(3)A receptor guided by a homology model, PU02 is demonstrated to act through a transmembrane intersubunit site situated in the upper three helical turns of TM2 and TM3 in the (+)-subunit and TM1 and TM2 in the (-)-subunit.
Brand Name:
Vulcanchem
CAS No.:
313984-77-9
VCID:
VC0540608
InChI:
InChI=1S/C16H12N4S/c1-2-7-13-11(4-1)5-3-6-12(13)8-21-16-14-15(18-9-17-14)19-10-20-16/h1-7,9-10H,8H2,(H,17,18,19,20)
SMILES:
C1=CC=C2C(=C1)C=CC=C2CSC3=NC=NC4=C3NC=N4
Molecular Formula:
C16H12N4S
Molecular Weight:
292.4 g/mol
6-(Naphthalen-1-ylmethylsulfanyl)-7H-purine
CAS No.: 313984-77-9
Inhibitors
VCID: VC0540608
Molecular Formula: C16H12N4S
Molecular Weight: 292.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 313984-77-9 |
|---|---|
| Product Name | 6-(Naphthalen-1-ylmethylsulfanyl)-7H-purine |
| Molecular Formula | C16H12N4S |
| Molecular Weight | 292.4 g/mol |
| IUPAC Name | 6-(naphthalen-1-ylmethylsulfanyl)-7H-purine |
| Standard InChI | InChI=1S/C16H12N4S/c1-2-7-13-11(4-1)5-3-6-12(13)8-21-16-14-15(18-9-17-14)19-10-20-16/h1-7,9-10H,8H2,(H,17,18,19,20) |
| Standard InChIKey | BGMSTNYJYPSLHN-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2CSC3=NC=NC4=C3NC=N4 |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2CSC3=NC=NC4=C3NC=N4 |
| Appearance | Solid powder |
| Description | PU-02 is a potent and selective 5-HT3 receptor antagonist. PU02 displays IC(50) values of ~1 μM at 5-HT(3)Rs and substantially lower activities at other Cys-loop receptors. In an elaborate mutagenesis study of the 5-HT(3)A receptor guided by a homology model, PU02 is demonstrated to act through a transmembrane intersubunit site situated in the upper three helical turns of TM2 and TM3 in the (+)-subunit and TM1 and TM2 in the (-)-subunit. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 6-((1-naphthylmethyl)sulfanyl)-9H-purine NMMP compound |
| Reference | 1: Trattnig SM, Harpsøe K, Thygesen SB, Rahr LM, Ahring PK, Balle T, Jensen AA. |
| PubChem Compound | 720937 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume